Cas no 1785716-06-4 (2-amino-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-amino-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 1785716-06-4
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5812398
• PubChem ID: 83873845
• Update Time: 2024-01-11

2-amino-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid
• EN300-1858264
• 1785716-06-4

• Inchi： 1S/C7H11N3O2/c1-2-10-5(3-4-9-10)6(8)7(11)12/h3-4,6H,2,8H2,1H3,(H,11,12)
• InChI Key： PKLUVKFLZIPBOB-UHFFFAOYSA-N
• SMILES： OC(C(C1=CC=NN1CC)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives